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Compound of Interest

Compound Name: MRS2365

Cat. No.: B15569051 Get Quote

For researchers, scientists, and drug development professionals, the following provides crucial

safety protocols, operational guidelines, and disposal plans for the handling of MRS2365, a

potent and selective P2Y1 receptor agonist. Adherence to these procedures is vital for ensuring

laboratory safety and experimental integrity.

Chemical and Physical Properties
A summary of the key quantitative data for MRS2365 is presented below, allowing for easy

reference and comparison.
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Property Value Citations

Chemical Name

[[(1R,2R,3S,4R,5S)-4-[6-

Amino-2-(methylthio)-9H-purin-

9-yl]-2,3-

dihydroxybicyclo[3.1.0]hex-1-

yl]methyl] diphosphoric acid

mono ester trisodium salt

[1]

Molecular Formula C₁₃H₁₆N₅O₉P₂SNa₃ [1]

Molecular Weight 549.28 g/mol [1]

CAS Number 436847-09-5 [2]

Appearance Powder [2]

Purity ≥98% [1]

Solubility Soluble in water [1][2]

Storage Desiccate at -20°C or -80°C [1][2]

Operational Plan: Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for MRS2365 was not publicly available at the time of

this writing, standard laboratory precautions for handling potent chemical compounds should

be strictly followed. Users must obtain the SDS from their supplier for complete safety

information. The following table outlines the recommended PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.tocris.com/products/mrs-2365_2157
https://www.tocris.com/products/mrs-2365_2157
https://www.tocris.com/products/mrs-2365_2157
https://www.biocrick.com/MRS-2365-BCC5879.html
https://www.biocrick.com/MRS-2365-BCC5879.html
https://www.tocris.com/products/mrs-2365_2157
https://www.tocris.com/products/mrs-2365_2157
https://www.biocrick.com/MRS-2365-BCC5879.html
https://www.tocris.com/products/mrs-2365_2157
https://www.biocrick.com/MRS-2365-BCC5879.html
https://www.benchchem.com/product/b15569051?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Rationale Citations

Hand Protection Nitrile or latex gloves

To prevent skin

contact with the

compound.

[3][4]

Eye Protection

Safety glasses with

side shields or

goggles

To protect eyes from

splashes or airborne

particles of the

compound.

[3][5]

Body Protection Laboratory coat

To protect skin and

clothing from

contamination.

[4][5]

Respiratory Protection

Use in a well-

ventilated area or

under a fume hood. A

respirator may be

necessary for

handling large

quantities or if

aerosolization is

possible.

To prevent inhalation

of the compound.
[5]

Important: Always perform a risk assessment before handling any chemical and consult your

institution's safety guidelines.[4]

Procedural Guidance: Handling and Disposal
Step-by-Step Handling Procedure:

Preparation: Before handling, ensure the designated workspace is clean and uncluttered.

Have all necessary equipment, including weighing materials and solvents, ready.

Donning PPE: Put on all required personal protective equipment as outlined in the table

above.[6]
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Weighing and Reconstitution: As MRS2365 is a potent compound, handle it with care to

avoid generating dust. Weigh the required amount in a fume hood or a designated

containment area. For reconstitution, add the solvent (e.g., water) slowly to the powder to

avoid splashing. Many suppliers provide MRS2365 pre-dissolved in water.[1][2]

Experimentation: Conduct all experimental procedures involving MRS2365 in a well-

ventilated area or under a fume hood.

Post-Handling: After use, securely seal the container of MRS2365 and return it to the

recommended storage condition.[1][2]

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination, typically gloves

first, followed by gown and then eye protection.[6][7]

Hand Hygiene: Wash hands thoroughly with soap and water after removing PPE.[4]

Disposal Plan:

Dispose of MRS2365 and any contaminated materials in accordance with local, state, and

federal regulations for chemical waste. Consult your institution's environmental health and

safety office for specific guidance. Contaminated PPE should be disposed of in designated

hazardous waste containers.[5]

Signaling Pathway Visualization
MRS2365, as a selective P2Y1 receptor agonist, is involved in various signaling pathways.[2]

One such pathway involves the activation of the transcription factor NF-κB. The following

diagram illustrates a simplified representation of this signaling cascade.
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Caption: Simplified signaling pathway of MRS2365 via the P2Y1 receptor leading to NF-κB

activation.

Experimental Protocols Cited
While specific experimental protocols for MRS2365 are highly dependent on the research

question, a general protocol for studying its effect on platelet aggregation, as cited in the

literature, would involve the following steps.

Protocol: In Vitro Platelet Aggregation Assay

Sample Preparation: Obtain platelet-rich plasma (PRP) from whole blood through

centrifugation.

Baseline Measurement: Measure the baseline light transmission of the PRP in an

aggregometer.

Addition of MRS2365: Add varying concentrations of MRS2365 to the PRP and incubate for

a specified period (e.g., 2 minutes).[8]

Induction of Aggregation: Induce platelet aggregation by adding a known agonist, such as

ADP.

Measurement: Continuously measure the change in light transmission as platelets

aggregate. A decrease in light scattering (increase in transmission) corresponds to platelet

aggregation.

Data Analysis: Analyze the aggregation curves to determine the effect of MRS2365 on the

potency of the aggregating agent.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15569051#personal-protective-equipment-for-
handling-mrs2365]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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